Cas no 1261792-10-2 (Ethyl 3-chloro-2-methoxyphenylacetate)

• Product Name: Ethyl 3-chloro-2-methoxyphenylacetate
• CAS No: 1261792-10-2
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 4969406
• Update Time: 2025-10-28

Ethyl 3-chloro-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-methoxyphenylacetate

• Inchi： 1S/C11H13ClO3/c1-3-15-10(13)7-8-5-4-6-9(12)11(8)14-2/h4-6H,3,7H2,1-2H3
• InChI Key： XKTYNYQIBVCOKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Ethyl 3-chloro-2-methoxyphenylacetate

Ethyl 3-chloro-2-methoxyphenylacetate (CAS No. 1261792-10-2): A Comprehensive Overview in Modern Chemical Research

Ethyl 3-chloro-2-methoxyphenylacetate, identified by its CAS number 1261792-10-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a chloro and methoxy substituent on a phenyl ring coupled with an acetic acid ethyl ester moiety, has garnered attention due to its potential applications in drug discovery and synthetic chemistry.

The structural features of Ethyl 3-chloro-2-methoxyphenylacetate make it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it suitable for various chemical transformations. These properties have been exploited in the development of novel synthetic pathways, particularly in the synthesis of complex molecular architectures relevant to medicinal chemistry.

In recent years, the compound has been explored for its pharmacological properties. Studies have indicated that derivatives of this structure may exhibit inhibitory activity against certain enzymes and receptors, making them promising candidates for therapeutic intervention. Specifically, research has focused on its potential as a scaffold for developing drugs targeting neurological disorders and inflammatory conditions. The chloro and methoxy groups are particularly crucial in modulating the compound's bioactivity, influencing both its binding affinity and metabolic stability.

The synthesis of Ethyl 3-chloro-2-methoxyphenylacetate involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired phenyl ring structure efficiently. These methods not only improve yield but also enhance the overall scalability of the synthesis process, which is critical for industrial applications.

One of the most compelling aspects of studying Ethyl 3-chloro-2-methoxyphenylacetate is its role in developing novel drug candidates. Researchers have leveraged computational modeling and high-throughput screening to identify analogs with enhanced pharmacological profiles. The compound's structural flexibility allows for modifications that can fine-tune its biological activity, making it a valuable tool in the quest for new therapeutics.

The chemical properties of this compound also make it useful in material science applications beyond pharmaceuticals. For instance, its ability to participate in polymerization reactions has been explored in creating advanced materials with specific functional properties. These materials could find applications in coatings, adhesives, and even electronic components where precise molecular architecture is essential.

From an environmental perspective, the synthesis and application of Ethyl 3-chloro-2-methoxyphenylacetate highlight the importance of sustainable chemistry practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global efforts to promote sustainable industrial processes while maintaining high standards of chemical purity and efficacy.

The future prospects for Ethyl 3-chloro-2-methoxyphenylacetate are promising, with ongoing research uncovering new potential applications. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly significant role in both academic research and industrial development. Its versatility as a synthetic intermediate and its potential as a pharmacological scaffold ensure that it will remain a subject of interest for years to come.